![molecular formula C19H17NO3 B508443 1-Benzyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester CAS No. 53977-02-9](/img/structure/B508443.png)
1-Benzyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
Overview
Description
1-Benzyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (BOC-Quinoline) is a synthetic compound that is widely used in laboratory experiments for its various properties. BOC-Quinoline is a colorless solid that is soluble in common organic solvents. It is an important intermediate in the synthesis of many compounds and is also used in the production of drugs and other pharmaceuticals.
Scientific Research Applications
Dye Development for Liquid Crystal Displays : Ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, similar in structure to the compound , have been synthesized and demonstrate potential as dyes for liquid crystal displays due to their good orientation parameter in nematic liquid crystal (Bojinov & Grabchev, 2003).
Antibacterial Activity : Various derivatives of 1-Benzyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester have been studied for their antibacterial properties. For instance, certain quinolones demonstrated considerable antibacterial activities against both gram-positive and gram-negative bacteria (Sheu et al., 1998).
Glycosylation for Biological Properties : N- and C-glycosylation of quinoline derivatives has been explored, which could have implications for the development of new drugs with improved biological properties (Tolstikov et al., 1993).
Antibacterial and Antifungal Applications : A variety of quinoline derivatives, similar to the compound , have been synthesized and evaluated for their antibacterial and antifungal activities. For example, some compounds exhibited good antifungal activity against Candida albicans (Farrayeh et al., 2013).
Antioxidant and Antibacterial Studies : Phenolic esters and amides of quinoline derivatives have been synthesized and evaluated for their antioxidant and antibacterial activities, indicating potential applications in healthcare and medicine (Shankerrao et al., 2013).
Antiallergy Activity : Ethyl 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylate, a structurally related compound, has been developed as a new prototype with oral antiallergy activity, demonstrating potential in pharmaceutical applications (Althuis et al., 1979).
Mechanism of Action
Target of Action
It’s known that quinolone compounds, which this compound is a derivative of, have been reported to harbor vast therapeutic potential .
Mode of Action
It’s known that quinolones interact with their targets and cause changes that can lead to therapeutic effects . For instance, some quinolones serve as lead structures for synthetic anti-microbial agents, some of them with very novel mechanisms of action such as quorum sensing signaling molecules controlling the population density of Pseudomonas spp .
Biochemical Pathways
Quinolones, in general, have been reported to affect various biochemical pathways leading to their therapeutic effects .
Result of Action
Quinolones, in general, have been reported to have antibacterial, antiplasmodial, and cytotoxic potentials .
properties
IUPAC Name |
ethyl 1-benzyl-4-oxoquinoline-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c1-2-23-19(22)16-13-20(12-14-8-4-3-5-9-14)17-11-7-6-10-15(17)18(16)21/h3-11,13H,2,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWZQZQCEKZIQHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(C2=CC=CC=C2C1=O)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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